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Compound of Interest

Compound Name: Glycolic Acid

Cat. No.: B1673462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical properties and molecular

structure of glycolic acid. It is intended to serve as a comprehensive resource for researchers,

scientists, and professionals involved in drug development and other advanced scientific

applications. This document details the physicochemical characteristics, synthesis, and

reactivity of glycolic acid, supported by quantitative data, detailed experimental protocols, and

visual representations of its structure and relevant experimental workflows.

Introduction
Glycolic acid, the simplest α-hydroxy acid (AHA), is a naturally occurring and synthetically

produced compound with the chemical formula HOCH₂COOH.[1][2] It is a colorless, odorless,

and hygroscopic crystalline solid that is highly soluble in water.[1][2] Its small molecular size

allows for effective penetration through biological membranes, a property that is leveraged in

various dermatological and pharmaceutical applications.[3] This guide will systematically

present the core chemical and structural information pertinent to advanced research and

development.

Chemical Structure and Identification
Glycolic acid, systematically named 2-hydroxyethanoic acid, consists of a carboxylic acid

functional group and a primary alcohol group on the adjacent carbon. This bifunctional nature is

central to its chemical reactivity and physical properties.
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Figure 1: Chemical structure of glycolic acid.

Physicochemical Properties
The physicochemical properties of glycolic acid are summarized in the tables below, providing

a quantitative basis for its application in various experimental and formulation contexts.

Table 1: General and Physical Properties of Glycolic
Acid

Property Value Reference(s)

IUPAC Name 2-Hydroxyethanoic acid

Synonyms
Hydroxyacetic acid, α-

hydroxyacetic acid

CAS Number 79-14-1

Molecular Formula C₂H₄O₃

Molar Mass 76.05 g/mol

Appearance
Colorless, odorless,

hygroscopic crystalline solid

Melting Point 75-80 °C

Boiling Point Decomposes above 100 °C

Density 1.49 g/cm³

pKa 3.83

log P -1.11

Table 2: Solubility of Glycolic Acid
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Solvent Solubility Reference(s)

Water Highly soluble (70% solution)

Ethanol Soluble

Methanol Soluble

Acetone Soluble

Ethyl Acetate Soluble

Diethyl Ether Soluble

Chemical Synthesis and Reactions
Synthesis of Glycolic Acid
Several methods are employed for the synthesis of glycolic acid, with the choice of method

often depending on the desired scale and purity.

Carbonylation of Formaldehyde: This is a predominant industrial method due to its cost-

effectiveness. It involves the catalyzed reaction of formaldehyde with synthesis gas (carbon

monoxide and hydrogen). The reaction is typically carried out under high pressure and

temperature in the presence of an acid catalyst.

Hydrolysis of Chloroacetic Acid: This method involves the reaction of chloroacetic acid with

sodium hydroxide, followed by re-acidification to yield glycolic acid.

From Natural Sources: Glycolic acid can be isolated from natural sources such as

sugarcane, sugar beets, and unripe grapes.

Key Chemical Reactions
Glycolic acid's bifunctional nature allows it to undergo a variety of chemical reactions, making

it a versatile intermediate in organic synthesis.

Esterification: The carboxylic acid group readily undergoes esterification with alcohols. For

example, the reaction with ethanol produces ethyl glycolate. This reaction can be auto-

catalyzed by glycolic acid itself or catalyzed by heterogeneous catalysts.
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Polymerization: Glycolic acid serves as a monomer for the synthesis of polyglycolic acid
(PGA), a biodegradable polymer with significant applications in the medical field, such as for

absorbable sutures. PGA can be synthesized through the polycondensation of glycolic acid
or the ring-opening polymerization of glycolide, the cyclic dimer of glycolic acid.

Oxidation-Reduction: The primary alcohol group can be oxidized, while the carboxylic acid

can be reduced. These reactions are fundamental to its role in various chemical

transformations.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Analysis of Glycolic Acid
This protocol outlines a method for the quantitative determination of glycolic acid in cosmetic

formulations.

Principle: Glycolic acid is separated from the sample matrix using reversed-phase HPLC

and quantified by UV detection.

Instrumentation:

High-Performance Liquid Chromatograph with a photodiode array detector.

Analytical column: C18 column (e.g., Capcell PAK C18 UG120, 5 µm, 4.6 mm i.d. × 25

cm).

Reagents:

Methanol, HPLC grade.

Phosphoric acid (85%), reagent grade.

Ammonia solution (25%), reagent grade.

Deionized water.

Glycolic acid reference standard.
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Mobile Phase Preparation: Dilute 20 mL of phosphoric acid with deionized water to 1000 mL

and adjust the pH to 2.0 with ammonia solution. Filter through a 0.45 µm membrane filter.

Standard Solution Preparation: Prepare a stock solution of glycolic acid (e.g., 10 mg in 10

mL of deionized water). Prepare a series of standard solutions by diluting the stock solution

with deionized water to concentrations ranging from 25 to 500 µg/mL.

Sample Preparation:

Accurately weigh approximately 1 g of the cosmetic sample into a 20 mL volumetric flask.

Add deionized water and sonicate to dissolve and extract the glycolic acid.

Bring the flask to volume with deionized water.

Filter the solution through a 0.45 µm nylon membrane filter before injection.

Chromatographic Conditions:

Flow rate: 0.5 mL/min.

Injection volume: 20 µL.

Detection wavelength: 210 nm.

Quantification: The concentration of glycolic acid in the sample is determined by comparing

its peak area to a calibration curve constructed from the standard solutions.
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Figure 2: Experimental workflow for HPLC analysis of glycolic acid.
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Synthesis of Polyglycolic Acid (PGA) via
Polycondensation
This protocol describes a method for the synthesis of high-molecular-weight PGA.

Principle: Glycolic acid undergoes a condensation polymerization reaction, with the removal

of water, to form polyglycolic acid.

Materials:

Glycolic acid

Catalyst (e.g., tin(II) ethylhexanoate)

Hydrophilic organic solvent (e.g., toluene, anisole)

Ethyl acetate

Procedure:

Place 5 g of glycolic acid and a catalytic amount (e.g., 1 mol% of the monomer) of tin(II)

ethylhexanoate in a reaction vessel.

Add 75 mL of a hydrophilic organic solvent (e.g., toluene).

Heat the mixture to the boiling point of the solvent with continuous stirring.

Remove the water formed during the reaction using a Dean-Stark apparatus to drive the

equilibrium towards polymerization.

After the reaction is complete (e.g., 5 hours), cool the mixture to obtain the solid polymer.

Reflux the solid polymer with ethyl acetate for 4-5 hours to remove any residual monomer

and catalyst.

Dry the purified polyglycolic acid.
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Figure 3: Workflow for the synthesis of polyglycolic acid.
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Spectroscopic Characterization
Infrared (IR) Spectroscopy
The FT-IR spectrum of glycolic acid exhibits characteristic absorption bands corresponding to

its functional groups. The spectrum is typically recorded using a KBr pellet technique. Key

vibrational modes include the O-H stretch, C-H stretch, C=O stretch of the carboxylic acid, and

C-O stretch.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for the structural elucidation of glycolic acid and

its derivatives.

Sample Preparation: For ¹H NMR, 5-25 mg of the sample is typically dissolved in a

deuterated solvent. For ¹³C NMR, a higher concentration of 50-100 mg may be required for

good signal-to-noise.

Safety and Handling
Glycolic acid, particularly at high concentrations, is corrosive and can cause severe skin burns

and eye damage.

Personal Protective Equipment (PPE): When handling concentrated glycolic acid, it is

imperative to wear appropriate PPE, including chemical-resistant gloves (e.g., elbow-length

PVC), safety goggles or a face shield, and a lab coat or protective suit.

Storage: Store glycolic acid in a cool, dry, and well-ventilated area in corrosion-resistant

containers (e.g., glass or HDPE). It should be kept away from incompatible materials such as

strong bases, oxidizing agents, and reducing agents.

Spill Response: In the event of a spill, neutralize with a weak base such as sodium

bicarbonate. Absorb the spill with an inert material and dispose of it as hazardous waste.

Conclusion
This technical guide has provided a detailed overview of the chemical properties and structure

of glycolic acid, tailored for a scientific audience. The quantitative data, experimental
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protocols, and structural and workflow diagrams presented herein are intended to support

advanced research and development activities involving this versatile α-hydroxy acid. A

thorough understanding of its chemistry is crucial for its effective and safe utilization in

pharmaceutical, cosmetic, and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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